1-methyl-4-({3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}methyl)pyrrolidin-2-one

• IUPAC Name: 2-[(1-methyl-5-oxopyrrolidin-3-yl)methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• InChI: InChI=1S/C13H17N3O2/c1-15-7-9(5-12(15)17)8-16-13(18)6-10-3-2-4-11(10)14-16/h6,9H,2-5,7-8H2,1H3
• InChI Key: VNFIGXXPUNTMCG-UHFFFAOYSA-N
• Canonical SMILES: CN1CC(CC1=O)CN2C(=O)C=C3CCCC3=N2
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol

Description

1-methyl-4-({3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}methyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.298. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Research in the synthesis and chemical transformations of pyrrolidine and pyridazinone derivatives reveals a broad spectrum of methodologies aimed at creating complex heterocyclic compounds. Ibrahim and Behbehani (2014) outlined a general route for synthesizing a novel class of pyridazin-3-one derivatives, demonstrating the utility of these compounds in further chemical transformations to yield fused azines and naphthyridine derivatives, indicative of their versatility in synthetic organic chemistry (Ibrahim & Behbehani, 2014). Similarly, Menges et al. (2013) reported on the synthesis of pyrrolotriazepine derivatives, showing the flexibility of pyrrolidine-based compounds in forming diverse heterocyclic frameworks (Menges et al., 2013).

Potential Biological Activities

The exploration of heterocyclic compounds such as pyrrolidines and pyridazinones extends into evaluating their potential biological activities. For example, studies on the synthesis of chiral macrocyclic or linear pyridine carboxamides have indicated their potential as antimicrobial agents, showcasing the application of these compounds in medicinal chemistry (Al-Salahi, Al-Omar, & Amr, 2010). This underscores the significance of such compounds in developing new therapeutic agents.

Metal-Organic Frameworks and Catalysis

Research has also extended into the use of pyridazine derivatives in constructing metal-organic frameworks (MOFs) and catalysis. For instance, a study by Zong and Thummel (2005) presented the synthesis of Ru complexes for water oxidation, highlighting the role of pyridazine derivatives in facilitating catalytic processes important for energy conversion and storage (Zong & Thummel, 2005).

Mechanism of Action

Target of Action

• The primary target of 1-methyl-4-({3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}methyl)pyrrolidin-2-one (let’s call it Compound X for brevity) is .

Biochemical Pathways

• Compound X affects several pathways, including :

Pharmacokinetics

• Compound X has specific ADME (absorption, distribution, metabolism, and excretion) properties .

Result of Action

• At the molecular level, Compound X induces :